Cas no 1547678-65-8 (1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methyl-2-furanyl)-)

• Product Name: 1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methyl-2-furanyl)-
• CAS No: 1547678-65-8
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 5263012
• Update Time: 2025-05-23

1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methyl-2-furanyl)-

• Inchi： 1S/C8H8N4O2/c1-4-2-3-14-5(4)6-10-7(9)12-8(13)11-6/h2-3H,1H3,(H3,9,10,11,12,13)
• InChI Key： SZIFEAGIUPACQY-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2=C(C)C=CO2)=NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinones

Additional information on 1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methyl-2-furanyl)-

1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methyl-2-furanyl)- (CAS No. 1547678-65-8)

The compound 1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methyl-2-furanyl)-, with the CAS registry number 1547678-65-8, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazines, which are six-membered rings containing three nitrogen atoms. The presence of the amino group at position 6 and the 3-methylfuran substituent at position 4 imparts unique chemical properties and potential biological activities to this molecule.

Recent studies have highlighted the potential of 1,3,5-Triazin-2(1H)-one derivatives as promising candidates in drug discovery. The triazine ring system is known for its versatility in forming hydrogen bonds and its ability to accommodate various substituents, making it an attractive scaffold for medicinal chemists. The amino group in this compound can act as a nucleophile or a site for further functionalization, while the furan moiety introduces aromaticity and potential π-interactions with biological targets.

The synthesis of CAS No. 1547678-65-8 involves a multi-step process that typically begins with the preparation of the triazine core. This is followed by functionalization at specific positions to introduce the amino and furan groups. Researchers have explored various synthetic routes, including nucleophilic substitution and condensation reactions, to optimize the yield and purity of this compound. Advanced techniques such as microwave-assisted synthesis and catalytic methods have also been employed to streamline the production process.

In terms of chemical properties, 1,3,5-Triazin-2(1H)-one derivatives exhibit moderate solubility in polar solvents due to the presence of both hydrophilic (amino) and hydrophobic (furan) groups. The compound's stability under physiological conditions has been evaluated through accelerated stability studies, which have shown acceptable degradation profiles for potential pharmaceutical applications.

The biological activity of CAS No. 1547678-65-8 has been extensively studied in vitro and in vivo models. Early research focused on its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. More recent studies have explored its role as a kinase inhibitor, with particular interest in its ability to modulate signaling pathways associated with cancer progression.

In addition to its pharmacological applications, 1,3,5-Triazin-2(1H)-one derivatives have also found utility in materials science. The compound's ability to form stable coordination complexes makes it a candidate for use in catalysis and sensor applications. Researchers have investigated its potential as a ligand in metalloenzyme mimics and as a building block for supramolecular architectures.

The development of efficient analytical methods for the characterization of CAS No. 1547678-65-8 has been another area of active research. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. These methods are essential for ensuring consistency in both preclinical studies and potential clinical trials.

In conclusion, CAS No. 1547678-65-8, or 1,3,5-Triazin-2(1H)-one, 6-amino-4-(3-methyl-2-furanyl)-, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structural features make it an intriguing subject for further research into its pharmacological properties and potential therapeutic uses.